Cas no 767256-93-9 (rac-(3aR,6aS)-octahydrocyclopentacpyrrol-3a-ylmethanamine)

• Product Name: rac-(3aR,6aS)-octahydrocyclopentacpyrrol-3a-ylmethanamine
• CAS No: 767256-93-9
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD14279177
• CID: 5616667
• PubChem ID: 11241497
• Update Time: 2025-10-23

rac-(3aR,6aS)-octahydrocyclopentacpyrrol-3a-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• rel-[(3aR,6aS)-octahydrocyclopenta[c]pyrrol-3a-yl]methanamine
• rac-[(3aR,6aS)-octahydrocyclopenta[c]pyrrol-3a-yl]methanamine
• EN300-3147779
• 767256-93-9
• rac-(3aR,6aS)-octahydrocyclopentacpyrrol-3a-ylmethanamine

• MDL： MFCD14279177
• Inchi： 1S/C8H16N2/c9-5-8-3-1-2-7(8)4-10-6-8/h7,10H,1-6,9H2/t7-,8-/m0/s1
• InChI Key： QLMMUMCZZDQUNG-YUMQZZPRSA-N
• SMILES： N1C[C@@H]2CCC[C@]2(CN)C1

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Additional information on rac-(3aR,6aS)-octahydrocyclopentacpyrrol-3a-ylmethanamine

Comprehensive Overview of rac-(3aR,6aS)-octahydrocyclopentacpyrrol-3a-ylmethanamine (CAS No. 767256-93-9)

The compound rac-(3aR,6aS)-octahydrocyclopentacpyrrol-3a-ylmethanamine (CAS No. 767256-93-9) is a stereochemically complex organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the octahydrocyclopentacpyrrole core and the methanamine functional group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural resemblance to known neuromodulators.

One of the key reasons for the growing interest in rac-(3aR,6aS)-octahydrocyclopentacpyrrol-3a-ylmethanamine is its role in addressing modern healthcare challenges, such as neurodegenerative diseases and mental health disorders. With the rise in global awareness about conditions like Alzheimer's, Parkinson's, and depression, the demand for novel therapeutic agents has never been higher. This compound's ability to interact with neurotransmitter receptors and enzyme targets positions it as a promising candidate for further investigation.

From a synthetic chemistry perspective, the preparation of rac-(3aR,6aS)-octahydrocyclopentacpyrrol-3a-ylmethanamine involves sophisticated techniques such as asymmetric hydrogenation and chiral resolution. These methods are critical for achieving the desired stereochemical purity, which is essential for its biological activity. The compound's CAS No. 767256-93-9 serves as a unique identifier in chemical databases, facilitating its tracking in research and regulatory contexts.

In addition to its pharmaceutical potential, rac-(3aR,6aS)-octahydrocyclopentacpyrrol-3a-ylmethanamine is also studied for its physicochemical properties. Its solubility, stability, and bioavailability are key factors that influence its suitability for drug formulation. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict these properties more accurately, accelerating the compound's development timeline.

The compound's relevance extends to the field of precision medicine, where personalized treatment strategies are becoming increasingly important. By understanding the interactions of rac-(3aR,6aS)-octahydrocyclopentacpyrrol-3a-ylmethanamine with specific biomarkers, scientists can tailor therapies to individual patient profiles. This aligns with the broader trend toward targeted drug delivery and minimizing side effects, which are top priorities in contemporary pharmacology.

Another area of exploration for rac-(3aR,6aS)-octahydrocyclopentacpyrrol-3a-ylmethanamine is its potential role in anti-inflammatory and immunomodulatory applications. Inflammation is a common underlying factor in many chronic diseases, and compounds that can modulate immune responses are highly sought after. Preliminary studies suggest that this molecule may influence cytokine production and cell signaling pathways, opening new avenues for research.

As the scientific community continues to explore the applications of rac-(3aR,6aS)-octahydrocyclopentacpyrrol-3a-ylmethanamine, its commercial and academic significance is expected to grow. The compound's CAS No. 767256-93-9 ensures its traceability in global chemical inventories, while its structural complexity challenges synthetic chemists to develop more efficient production methods. With ongoing studies and clinical trials, this molecule may soon transition from the lab to the clinic, offering hope for patients worldwide.

In summary, rac-(3aR,6aS)-octahydrocyclopentacpyrrol-3a-ylmethanamine (CAS No. 767256-93-9) represents a fascinating intersection of chemistry, biology, and medicine. Its potential to address pressing health issues, combined with its intricate molecular architecture, makes it a subject of enduring interest. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutics.